N-(2-fluorophenyl)-2-{[5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[(5-pyridin-2-yl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C15H12FN5OS/c16-10-5-1-2-6-11(10)18-13(22)9-23-15-19-14(20-21-15)12-7-3-4-8-17-12/h1-8H,9H2,(H,18,22)(H,19,20,21)
• InChI Key: FBCQPNRUPYFGCU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CSC2=NNC(=N2)C3=CC=CC=N3)F
• Molecular Formula: C15H12FN5OS
• Molecular Weight: 329.4 g/mol
• Solubility: 16 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2-fluorophenyl)-2-{[5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide, also known as FPTA, is a chemical compound that has been widely studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-(2-fluorophenyl)-2-{[5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide involves its binding to the protein Hsp90, which is involved in the folding and stabilization of many proteins. By inhibiting Hsp90, this compound can lead to the degradation of many oncogenic proteins, as well as the misfolding and degradation of proteins involved in neurodegenerative diseases and viral replication.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, depending on the specific research area. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce cell death. In neuroscience, this compound has been shown to reduce the accumulation of misfolded proteins in the brain, which is a hallmark of neurodegenerative diseases. In infectious diseases, this compound has been shown to inhibit viral replication and reduce viral load.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-fluorophenyl)-2-{[5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is its relatively simple synthesis method, which allows for easy production in a laboratory setting. Additionally, this compound has been shown to have a high affinity for Hsp90, making it a potent inhibitor of this protein. However, one limitation of this compound is its potential toxicity, as it has been shown to induce cell death in some cell types. Additionally, this compound may have off-target effects on other proteins, which could complicate its use in some research areas.

Future Directions

There are many potential future directions for research on N-(2-fluorophenyl)-2-{[5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. One area of interest is the development of this compound derivatives with improved potency and selectivity for Hsp90. Additionally, this compound could be used in combination with other drugs to enhance their efficacy in cancer treatment. In neuroscience, this compound could be used to study the role of Hsp90 in other neurodegenerative diseases, such as Huntington's disease. Finally, this compound could be further studied for its potential applications in infectious diseases, including the development of new antiviral therapies.

Scientific Research Applications

N-(2-fluorophenyl)-2-{[5-(2-pyridinyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been studied for its potential applications in a variety of scientific research areas, including cancer research, neuroscience, and infectious diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells by targeting the protein Hsp90, which is involved in the folding and stabilization of many oncogenic proteins. In neuroscience, this compound has been used to study the role of Hsp90 in neurodegenerative diseases such as Alzheimer's and Parkinson's. In infectious diseases, this compound has been shown to inhibit the replication of viruses such as hepatitis C and dengue.